Cas no 1592617-24-7 (5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1592617-24-7
• MF: C₉H₄BrFN₂O₃
• MW: 287.042064666748
• CID: 5840609
• PubChem ID: 114560859
• Update Time: 2025-06-13

5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119827
• 1592617-24-7

• Inchi： 1S/C9H4BrFN2O3/c10-4-2-1-3-5(11)6(4)8-12-7(9(14)15)13-16-8/h1-3H,(H,14,15)
• InChI Key： LYHNFMXZVURZDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1=NC(C(=O)O)=NO1)F

Computed Properties

• Exact Mass: 285.93893g/mol
• Monoisotopic Mass: 285.93893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1592617-24-7)

The compound 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1592617-24-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of a 1,2,4-oxadiazole ring and a bromo-fluorophenyl moiety, make it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for designing novel therapeutics targeting various diseases.

In recent years, the demand for heterocyclic compounds like 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has surged due to their versatility in pharmaceutical development. The 1,2,4-oxadiazole scaffold, in particular, is known for its bioisosteric properties, often mimicking carboxylic acids or amides, which enhances its utility in drug design. This compound’s bromo and fluoro substituents further contribute to its reactivity, enabling precise modifications for targeted applications.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories and manufacturers often seek high-purity 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid to ensure consistent results in downstream applications. Advanced purification techniques, such as recrystallization and column chromatography, are commonly employed to achieve the desired quality. Additionally, the compound’s stability under various conditions is a critical consideration for storage and handling.

The pharmacological potential of 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid is another hot topic among researchers. Preliminary studies suggest that derivatives of this compound may exhibit activity against enzymes or receptors implicated in inflammatory and metabolic disorders. For instance, the 1,2,4-oxadiazole core has been linked to inhibitory effects on certain kinases, making it a promising candidate for kinase-targeted therapies. These findings align with the growing interest in small-molecule inhibitors as a strategy for treating complex diseases.

From an industrial perspective, the scalability of synthesizing 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid is a key concern. Optimizing reaction conditions to maximize yield while minimizing byproducts is essential for cost-effective production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes, reducing the environmental impact of large-scale manufacturing.

Another area of interest is the compound’s role in material science. The bromo-fluorophenyl group can influence the electronic properties of materials, making it useful for developing organic semiconductors or luminescent materials. This versatility underscores the compound’s importance beyond pharmaceuticals, highlighting its cross-disciplinary relevance.

In summary, 5-(2-bromo-6-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1592617-24-7) is a multifaceted compound with significant potential in both drug discovery and material innovation. Its unique structural attributes, combined with its reactivity, make it a valuable asset for researchers and industries alike. As scientific exploration continues, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in chemistry and biology.